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Compound of Interest

Compound Name: 7-Hydroxymethotrexate-d3

Cat. No.: B12394060

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive overview and detailed protocols for the
guantitative analysis of 7-Hydroxymethotrexate (7-OHMTX), a primary metabolite of the
anticancer drug Methotrexate (MTX), in cerebrospinal fluid (CSF). The use of its deuterated
internal standard, 7-Hydroxymethotrexate-d3, is central to achieving accurate and precise
guantification by liquid chromatography-tandem mass spectrometry (LC-MS/MS). This analysis
is critical for therapeutic drug monitoring (TDM) in patients undergoing high-dose MTX therapy
for various malignancies, including acute lymphoblastic leukemia and central nervous system
lymphoma, to mitigate neurotoxicity and optimize treatment efficacy.[1][2]

Clinical Significance

High-dose methotrexate therapy is a cornerstone in the treatment of several cancers.[1]
However, MTX can cause significant toxicity, particularly neurotoxicity. Monitoring the levels of
MTX and its main metabolite, 7-OHMTX, in the CSF is crucial for managing and preventing
these adverse effects.[3][4] While 7-OHMTX is less active than MTX, it has lower solubility and
can contribute to renal toxicity.[2] Its penetration into the CSF is generally lower than that of
MTX.[4][5] Accurate quantification of 7-OHMTX in the CSF provides valuable pharmacokinetic
data, aiding in dose adjustments and personalized medicine.
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Metabolic Pathway of Methotrexate

The metabolic conversion of Methotrexate to 7-Hydroxymethotrexate is a key pathway in its
disposition. Understanding this biotransformation is essential for interpreting drug monitoring

results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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